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Compound of Interest

Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668

For researchers, scientists, and professionals in drug development, understanding the
procurement landscape of key chemical reagents is paramount. This guide provides an in-
depth overview of the commercial availability, suppliers, chemical properties, and handling of 2-
Bromo-4-butanolide (CAS No. 5061-21-2), a versatile intermediate in organic synthesis.

Chemical and Physical Properties

2-Bromo-4-butanolide, also known as a-Bromo-y-butyrolactone, is a halogenated organic
compound with a five-membered lactone ring structure.[1] Its physical and chemical properties
are crucial for its application in various synthetic protocols. The compound typically appears as

a colorless to pale yellow liquid.[1][2]
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Property Value

Molecular Formula C4H5BrO2[3]

Molecular Weight 164.99 g/mol [4]

CAS Number 5061-21-2[2]

Boiling Point 138 °C at 6 mmHg[4][5]

Density 1.786 g/mL at 25 °C[4][5]

Refractive Index (n20/D) 1.508[4]

Flash Point 109 °C[2]

Storage Temperature 2-8°C, under an inert atmosphere[1][5]

Commercial Availability and Suppliers

2-Bromo-4-butanolide is commercially available from a variety of suppliers, primarily based in
China, with some distributors in other regions.[6] Purity levels are typically offered at 98% or
higher.[2][7] The global trade of this chemical is significant, with China being the dominant
exporter.[6]
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. . . Available
Supplier Location Purity .
Quantities
5g, 10g, 25g, 100g,
CymitQuimica - 97% 500g, 5kg, 10kg,
25kg[3]
Taian Jiayue Bio- )
) China 99% 1kg[7]
chemical Co. LTD.
Nanjing Winsome ]
_ o China 98% (GC) 50KG, 250KGJ[7]
Chemical Limited
J & K SCIENTIFIC
- 98% 25G, 100G[7]
LTD.
TCI (Shanghai) )
China >95.0% (GC) 25G, 500G[7]
Development Co., Ltd.
Beiding Hwrk )
) ) China 98.00% 1kg[7]
Chemicals Limted
Shanghai Minstar ) ]
i China - Min. Order: 1 Gram|[8]
Chemical Co., Ltd.
Dayang Chem ) Min. Order: 1
China - )
(Hangzhou) Co.,Ltd. Kilogram[8]
GIHI CHEMICALS ] Min. Order: 1
China 99% _
CO.,LIMITED Kilogram|[8]
Jinan Finer Chemical Min. Order: 1 Metric
China -
Co., Ltd. Ton[8]
Fluorochem EU Ltd - Technical Grade Bulk[9]
Chemwill Asia Co., ) Min. Order: 5
China 99% o
Ltd. Kiloliter[10]
Experimental Protocols
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A common application of 2-Bromo-4-butanolide is as a reactant in organic synthesis. For
instance, it can be used to produce 3-piperidin-1-yl-dihydro-furan-2-one.[8] Below is a general
synthetic procedure for the preparation of a-bromo-y-butyrolactone from y-butyrolactone.

Synthesis of a-bromo-y-butyrolactone (Bromination of y-butyrolactone)[4][5]
Materials:

¢ y-butyrolactone (2.32 mol)

e Sulfur (0.086 mol)

e Bromine (2.70 mol)

Equipment:

e 1000 mL reaction vessel

e Stirring device

o Refluxing device

e Thermometer

e Dropping funnel

 Nitrogen introduction tube

Procedure:

e Add 200 g (2.32 mol) of y-butyrolactone and 2.76 g of sulfur to the reaction vessel.
e Load 431 g (2.70 mol) of bromine into the dropping funnel.

e Begin stirring and slowly add the bromine dropwise, maintaining the reaction temperature
below 40 °C.

 After the addition is complete, raise the temperature to approximately 90 °C and maintain for
1 hour.
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¢ Subsequently, increase the temperature to about 110 °C and continue the reaction for 3
hours.
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General Workflow for Chemical Synthesis

Prepare Reactants & Catalyst

:

Assemble Reaction Apparatus

'

Controlled Reagent Addition
(e.g., Dropwise)

l

Initial Reaction Phase
(e.g., 90°C for 1 hr)

Secondary Reaction Phase
(e.g., 110°C for 3 hrs)

Reaction Work-up
(Quenching, Extraction)

Purification
(e.g., Distillation, Chromatography)

Product Analysis
(e.g., GC, NMR)
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Supplier Selection Logic

Identify Need for
2-Bromo-4-butanolide

Required Purity?

High Standard

Search for Suppliers Search for Suppliers
with >98% Purity with Standard Purity

Required Quantity?

Contact Bulk Suppliers Contact Lab Scale Suppliers

Supplier Location/
Shipping Time?

Cost Saving

Prioritize Domestic Suppliers Consider International Suppliers

Request Quotes

Select Supplier and Purchase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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